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Compound of Interest

Compound Name: Irganox 1035

Cat. No.: B1582434 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and

disposal of Irganox 1035, a sulfur-containing phenolic antioxidant. Adherence to these

procedures is critical to ensure a safe laboratory environment and to minimize exposure to this

chemical powder.

Essential Personal Protective Equipment (PPE)
When handling Irganox 1035, a comprehensive suite of personal protective equipment is

mandatory to prevent skin, eye, and respiratory exposure. The following table summarizes the

required PPE.
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Body Part Required PPE
Specifications and
Standards

Eyes/Face Chemical Safety Goggles

Must conform to EN 166 (EU)

or be NIOSH (US) approved.

Should be tightly fitting with

side-shields.[1]

Hands Chemical Resistant Gloves

PVC gloves are

recommended.[2] Gloves must

be inspected prior to use and

satisfy the specifications of EU

Directive 89/686/EEC and the

standard EN 374 derived from

it.[1]

Respiratory Dust Respirator

A NIOSH/MSHA approved dust

respirator is necessary if

dusting occurs or airborne

exposure is possible.[2]

Recommended respirators

include NIOSH-approved N100

or CEN-approved FFP3

particulate respirators, to be

used as a backup to

engineering controls.[1]

Body Protective Clothing

Fire/flame resistant and

impervious clothing designed

to minimize skin contact.[1][2]

Operational Plan: Step-by-Step Handling
Procedures
To minimize the risk of exposure and contamination, all handling of Irganox 1035 powder

should be conducted within a designated area and with appropriate engineering controls.

Preparation:
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Ensure a chemical fume hood or a powder weighing station is operational.[3][4] These

engineering controls are the primary line of defense against airborne particles.

Designate a specific area for handling Irganox 1035.

Cover the work surface with absorbent bench paper before beginning.[3]

Assemble all necessary equipment, including weigh boats, spatulas, and sealable

containers, within the containment area.

Donning PPE:

Before entering the designated handling area, put on all required PPE as detailed in the

table above.

Handling the Chemical:

Perform all manipulations of Irganox 1035 powder, including weighing and transferring,

inside the chemical fume hood or powder weighing station.

Handle the powder gently to avoid creating dust.

Keep the primary container of Irganox 1035 sealed when not in immediate use.

Post-Handling:

Securely seal all containers of Irganox 1035.

Decontaminate any equipment used by carefully wiping it down with a damp cloth.

Dispose of the cloth as contaminated waste.

Wipe down the work surface within the fume hood.

Carefully remove PPE, avoiding contact with any potentially contaminated surfaces.

Disposal Plan: A Step-by-Step Guide
Proper disposal of Irganox 1035 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Segregation:

Collect all solid Irganox 1035 waste, including excess powder and contaminated weigh

boats, in a designated, clearly labeled, and sealable hazardous waste container.

Place all used disposable PPE, such as gloves and absorbent paper, into a separate,

clearly labeled hazardous waste bag.[5]

Container Management:

Ensure all waste containers are kept securely sealed when not in use.

Store waste containers in a designated, secondary containment area away from

incompatible materials.

Spill Cleanup:

In the event of a spill, first, ensure proper PPE is worn.

Cover the spill with an absorbent material, starting from the edges and working inwards to

contain it.[1]

Carefully sweep up the absorbed material and place it in a designated hazardous waste

container. Avoid creating dust.[2]

Clean the spill area with a wet cloth and dispose of the cloth as contaminated waste.

Final Disposal:

Arrange for the disposal of all chemical waste and contaminated materials through an

approved chemical disposal facility.[2] Always adhere to all local, state, and federal

regulations for hazardous waste disposal.

Experimental Workflow for Handling Irganox 1035
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Caption: Workflow for the safe handling and disposal of Irganox 1035.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1582434?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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